Sodium selenite

• IUPAC Name: disodium;selenite
• InChI: InChI=1S/2Na.H2O3Se/c;;1-4(2)3/h;;(H2,1,2,3)/q2*+1;/p-2
• InChI Key: BVTBRVFYZUCAKH-UHFFFAOYSA-L
• Canonical SMILES: [O-][Se](=O)[O-].[Na+].[Na+]
• Molecular Formula: Na2SeO3, Na2O3Se
• DSSTOX Substance ID: DTXSID0032077
• Molecular Weight: 172.95 g/mol
• Physical Description: Sodium selenite appears as a white colored crystalline solid. Soluble in water and more dense than water. Contact may irritate skin, eyes and mucous membranes. Toxic by ingestion, inhalation and skin absorption., Dry Powder, Hygroscopic solid; [ICSC] White solid; [HSDB] Beige odorless crystalline powder; [MSDSonline], HYGROSCOPIC SOLID IN VARIOUS FORMS.
• Boiling Point: Decomposes (NTP, 1992)
• Solubility: greater than or equal to 100 mg/mL at 70.7 °F (NTP, 1992), Insoluble in alcohol, 89.8 g/100 g water, Solubility in water, g/100ml at 20 °C: 85
• Density: 3.1 (NTP, 1992) - Denser than water; will sink, Specific gravity: 3.1 (Water = 1)
• Vapor Pressure: less than 0.001 mmHg at 68 °F (NTP, 1992)
• Color/Form: Tetragonal prisms, White tetragonal crystals, White powder
• CAS No.: 10102-18-8(disodiumsalt); 7782-82-3(monosodiumsalt), 10102-18-8, 14013-56-0
• Melting Point: 1310 °F (decomposes) (NTP, 1992), 710 °C (decomposes)

Description

Sodium selenite is an inorganic compound with the chemical formula Na₂SeO₃. It is a colorless solid and is the most common water-soluble selenium compound. This compound is highly toxic but has various industrial and scientific applications .

Scientific Research Applications

Sodium selenite has a wide range of scientific research applications:

Chemistry: It is used in the manufacture of colorless glass by neutralizing green impurities caused by iron.

Biology: This compound is an essential trace element and is used in dietary supplements to provide selenium, which is crucial for various biochemical processes.

Medicine: It has been studied for its potential anticancer properties.

Industry: This compound is used in animal feeds as a selenium supplement.

Mechanism of Action

Target of Action

Sodium selenite primarily targets the antioxidant system in the body. It is a crucial component of many enzymes and proteins, including glutathione peroxidase, an important enzyme in the prevention of cellular damage by free radicals and reactive oxygen species . It also targets the androgen receptor, acting as a radiosensitizer and inhibitor of androgen receptor expression and function .

Mode of Action

this compound interacts with its targets by first being metabolized to selenophosphate and selenocysteine . This interaction results in changes such as the inhibition of protein disulfide exchange reactions, thus preventing the formation of a hydrophobic polymer termed parafibrin . This process is associated with numerous degenerative diseases .

Biochemical Pathways

this compound affects several biochemical pathways. It is involved in the regulation of lipolysis in adipocytes, the insulin resistance process, the aldosterone-regulated sodium reabsorption, and the longevity-regulating pathway . It also increases the activity of key catabolic pathways and decreases the activity in crucial growth signaling processes .

Pharmacokinetics

this compound is a water-soluble compound , which influences its Absorption, Distribution, Metabolism, and Excretion (ADME) properties. It is highly soluble in water and insoluble in organic solvents . It can be oxidized by powerful oxidizing agents to make sodium selenate .

Result of Action

The action of this compound results in various molecular and cellular effects. It has been shown to increase the total antioxidant capacity level and decrease the Reactive Oxygen Species (ROS) level in cultured ovarian follicles, which in turn improves the in vitro development of the follicles . It also increases the copy number of the oocyte mtDNA via decreasing the oxidative stress .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the sensitivity of bacteria to antibiotics is increased in the presence of selenium, most evident at the concentration of 10mg/ml of this compound . Moreover, the application of microbial agents, including endophytic microbes, may remediate Selenium-polluted soils .

Safety and Hazards

Sodium selenite is classified as a hazardous substance. It can cause short term effects such as irritation and burning of the eyes, nose, throat, and lungs. Long term effects could include damage to a developing fetus, the reproductive organs, and damage to the liver/kidneys.

Future Directions

Sodium selenite has been shown to upregulate PP2A activity and reduce tau levels in animal models of dementia and mild-moderate Alzheimer’s disease. Knowing whether these findings may be replicated in humans could pave the way for new treatment options.

Biochemical Analysis

Biochemical Properties

Sodium selenite interacts with various enzymes, proteins, and other biomolecules. For instance, it plays a crucial role in the antioxidant systems of mammals, essential for both animals and humans . It is also involved in the biosynthesis of important selenoenzymes, such as glutathione peroxidase, deiodinase iodothyronine, and thioredoxin reductase .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For example, in a study on Epichloë sp. from Festuca sinensis, it was found that the mycelial biomass decreased in response to increased this compound concentrations .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, it has been found to influence the growth, nutritional quality, and species of organic Selenium in Dandelions .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is crucial .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. For example, it has been observed that low this compound concentrations promote growth by increasing chlorophyll content and antioxidant capacity, while high concentrations cause oxidative damage .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes or cofactors. It affects metabolic flux or metabolite levels . For instance, diverse changes in extracellular and intracellular metabolites were observed in Epichloë sp. throughout the cultivation period in this compound conditions .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It interacts with transporters or binding proteins, and has effects on its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function are significant. It could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Preparation Methods

Sodium selenite is typically prepared by reacting selenium dioxide with sodium hydroxide. The reaction is as follows: [ \text{SeO}_2 + 2 \text{NaOH} \rightarrow \text{Na}_2\text{SeO}_3 + \text{H}_2\text{O} ] The hydrate form of this compound can be converted to the anhydrous salt by heating to 40°C . Industrial production involves heating an aqueous solution of selenium dioxide and sodium hydroxide to form the pentahydrate, which is then crystallized and warmed to liberate the anhydrous salt .

Chemical Reactions Analysis

Sodium selenite undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to sodium selenate (Na₂SeO₄) using strong oxidizing agents.

Reduction: It can be reduced to elemental selenium or other lower oxidation states of selenium.

Substitution: This compound reacts with acids to form selenous acid (H₂SeO₃).

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide for oxidation and reducing agents like sulfur dioxide for reduction. The major products formed from these reactions include sodium selenate and elemental selenium.

Comparison with Similar Compounds

Sodium selenite can be compared with other selenium compounds such as:

Sodium selenate (Na₂SeO₄): Both are inorganic selenium compounds, but sodium selenate is a stronger oxidizing agent and is more stable in aqueous solutions.

Selenomethionine: This is an organic form of selenium that is more bioavailable and less toxic compared to this compound.

Sodium selenide (Na₂Se): This compound is a reducing agent and is less commonly used compared to this compound.

This compound is unique due to its high solubility in water, making it a preferred form of selenium for various applications.